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molecular formula C8H15NO B094593 1-Oxa-4-azaspiro[4.5]decane CAS No. 177-04-8

1-Oxa-4-azaspiro[4.5]decane

Cat. No. B094593
CAS RN: 177-04-8
M. Wt: 141.21 g/mol
InChI Key: NCYYKVXOKJPSRU-UHFFFAOYSA-N
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Patent
US06353006B1

Procedure details

2-Hydroxyethylamine and cyclohexanone were reacted according to Method B4a, Step 1 to afford 4-aza-1-oxaspiro[4.5]decane. The oxazolidine was reduced according to method B4a, Step 2 to afford N-cyclohexyl-N-(2-hydroxyethyl)amine. The alcohol was reacted with SOCl2 according to Method B7c to afford N-cyclohexyl-N-(2-chloroethyl)amine. The amine was reacted with 2-methoxy-4-nitrophenyl isothiocyanate according to Method C1d to afford 2-(2-methyl-4-nitrophenylimino)-3-cyclohexyl-1,3-thiazolidine.
Name
2-Hydroxyethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cyclohexanone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-aza-1-oxaspiro[4.5]decane

Identifiers

REACTION_CXSMILES
[OH:1][CH2:2][CH2:3][NH2:4].[C:5]1(=O)[CH2:10][CH2:9][CH2:8][CH2:7][CH2:6]1>>[O:1]1[C:5]2([CH2:10][CH2:9][CH2:8][CH2:7][CH2:6]2)[NH:4][CH2:3][CH2:2]1

Inputs

Step One
Name
2-Hydroxyethylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OCCN
Name
cyclohexanone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(CCCCC1)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-aza-1-oxaspiro[4.5]decane
Type
product
Smiles
O1CCNC12CCCCC2

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.